Cas no 2639426-55-2 (5-(3-Bromopropyl)-4-methyl-1,3-thiazole hydrobromide)
5-(3-Bromopropyl)-4-methyl-1,3-thiazole hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-bromopropyl)-4-methyl-1,3-thiazole hydrobromide
- 2639426-55-2
- EN300-27777258
- 5-(3-Bromopropyl)-4-methyl-1,3-thiazole hydrobromide
-
- MDL: MFCD33549368
- Inchi: 1S/C7H10BrNS.BrH/c1-6-7(3-2-4-8)10-5-9-6;/h5H,2-4H2,1H3;1H
- InChI Key: UAOKLPYZUKRESU-UHFFFAOYSA-N
- SMILES: BrCCCC1=C(C)N=CS1.Br
Computed Properties
- Exact Mass: 300.89585g/mol
- Monoisotopic Mass: 298.89790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 99.6
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
5-(3-Bromopropyl)-4-methyl-1,3-thiazole hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27777258-0.05g |
5-(3-bromopropyl)-4-methyl-1,3-thiazole hydrobromide |
2639426-55-2 | 95.0% | 0.05g |
$200.0 | 2025-03-19 | |
| Enamine | EN300-27777258-0.1g |
5-(3-bromopropyl)-4-methyl-1,3-thiazole hydrobromide |
2639426-55-2 | 95.0% | 0.1g |
$298.0 | 2025-03-19 | |
| Enamine | EN300-27777258-0.25g |
5-(3-bromopropyl)-4-methyl-1,3-thiazole hydrobromide |
2639426-55-2 | 95.0% | 0.25g |
$425.0 | 2025-03-19 | |
| Enamine | EN300-27777258-0.5g |
5-(3-bromopropyl)-4-methyl-1,3-thiazole hydrobromide |
2639426-55-2 | 95.0% | 0.5g |
$668.0 | 2025-03-19 | |
| Enamine | EN300-27777258-1.0g |
5-(3-bromopropyl)-4-methyl-1,3-thiazole hydrobromide |
2639426-55-2 | 95.0% | 1.0g |
$857.0 | 2025-03-19 | |
| Enamine | EN300-27777258-2.5g |
5-(3-bromopropyl)-4-methyl-1,3-thiazole hydrobromide |
2639426-55-2 | 95.0% | 2.5g |
$1680.0 | 2025-03-19 | |
| Enamine | EN300-27777258-5.0g |
5-(3-bromopropyl)-4-methyl-1,3-thiazole hydrobromide |
2639426-55-2 | 95.0% | 5.0g |
$2485.0 | 2025-03-19 | |
| Enamine | EN300-27777258-10.0g |
5-(3-bromopropyl)-4-methyl-1,3-thiazole hydrobromide |
2639426-55-2 | 95.0% | 10.0g |
$3683.0 | 2025-03-19 | |
| Enamine | EN300-27777258-1g |
5-(3-bromopropyl)-4-methyl-1,3-thiazole hydrobromide |
2639426-55-2 | 95% | 1g |
$857.0 | 2023-09-09 | |
| Enamine | EN300-27777258-5g |
5-(3-bromopropyl)-4-methyl-1,3-thiazole hydrobromide |
2639426-55-2 | 95% | 5g |
$2485.0 | 2023-09-09 |
5-(3-Bromopropyl)-4-methyl-1,3-thiazole hydrobromide Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 5-(3-Bromopropyl)-4-methyl-1,3-thiazole hydrobromide
Introduction to 5-(3-Bromopropyl)-4-methyl-1,3-thiazole hydrobromide (CAS No. 2639426-55-2)
5-(3-Bromopropyl)-4-methyl-1,3-thiazole hydrobromide, identified by the chemical identifier CAS No. 2639426-55-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This organohalogen derivative features a thiazole core, a heterocyclic structure renowned for its diverse biological activities and utility in drug development. The presence of a 3-bromopropyl side chain and a methyl substituent at the 4-position introduces unique electronic and steric properties, making this compound a promising candidate for further exploration in synthetic chemistry and pharmacological applications.
The thiazole ring is a privileged scaffold in medicinal chemistry, frequently incorporated into molecules exhibiting antimicrobial, antifungal, anti-inflammatory, and anticancer properties. Its stability and ability to engage in hydrogen bonding make it an ideal candidate for designing bioactive molecules. In particular, derivatives of thiazole have been extensively studied for their potential in modulating enzyme activity and interacting with biological targets.
The 3-bromopropyl substituent appended to the thiazole core introduces a bromine atom at the terminal position of a propyl chain. This structural feature enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Such modifications are pivotal in constructing more complex molecular architectures, enabling the development of novel therapeutic agents with tailored pharmacokinetic profiles.
The methyl group at the 4-position of the thiazole ring serves as a steric and electronic modifier. It can influence the conformational flexibility of the molecule, affect its solubility in various solvents, and alter its binding affinity to biological targets. The hydrobromide salt form of this compound enhances its solubility in polar solvents, facilitating its use in solution-phase synthesis and biophysical studies.
Recent advancements in computational chemistry have highlighted the importance of molecular descriptors like LogP (logarithm of partition coefficient) and HBA (hydrogen bond acceptor) count in predicting drug-likeness. The structural features of 5-(3-Bromopropyl)-4-methyl-1,3-thiazole hydrobromide, including its aromaticity, halogen content, and polar functional groups, make it an attractive candidate for further investigation using these computational tools.
In the realm of medicinal chemistry, this compound has been explored as a precursor for more complex scaffolds. For instance, researchers have utilized it as a building block in designing kinase inhibitors, given the thiazole motif's prevalence in such molecules. The bromine atom at the 3-position allows for facile introduction of aryl or heteroaryl groups via palladium-catalyzed reactions, enabling the construction of libraries of derivatives with potential therapeutic relevance.
Moreover, the hydrobromide salt form ensures stability under various storage conditions while maintaining adequate solubility for biological assays. This balance between stability and solubility is critical for advancing compounds through preclinical testing phases. The compound's compatibility with high-throughput screening (HTS) platforms has also been noted by several research groups interested in identifying novel bioactive molecules.
Current research trends indicate that thiazole derivatives continue to be a rich area for innovation. For example, recent publications have demonstrated the use of thiazole-based compounds as scaffolds for developing antiviral agents against emerging pathogens. The structural versatility of 5-(3-Bromopropyl)-4-methyl-1,3-thiazole hydrobromide positions it as a valuable intermediate in such endeavors.
The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors such as propyl bromide and 4-methylthiophene-2-carboxylic acid derivatives. Advances in synthetic methodologies have enabled more efficient routes to thiazole derivatives, including catalytic hydrogenation and microwave-assisted reactions that reduce reaction times while improving yields.
In conclusion,5-(3-Bromopropyl)-4-methyl-1,3-thiazole hydrobromide represents a structurally interesting molecule with potential applications across multiple domains of pharmaceutical research. Its unique combination of functional groups—namely the thiazole core,3-bromopropyl side chain,methyl substituent, and hydrobromide salt form—makes it an attractive candidate for further exploration by synthetic chemists and medicinal biologists alike.
2639426-55-2 (5-(3-Bromopropyl)-4-methyl-1,3-thiazole hydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)